N-(2-Chlorophenyl)-1,1-diphenylmethanimine

• CAS No.: 53847-32-8
• Molecular Formula: C19H14ClN
• Molecular Weight: 291.8 g/mol
• IUPAC Name: N-(2-chlorophenyl)-1,1-diphenylmethanimine
• InChI: InChI=1S/C19H14ClN/c20-17-13-7-8-14-18(17)21-19(15-9-3-1-4-10-15)16-11-5-2-6-12-16/h1-14H
• InChI Key: WLFKBUHYQMCHSI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NC2=CC=CC=C2Cl)C3=CC=CC=C3

Description

N-(2-Chlorophenyl)-1,1-diphenylmethanimine is a useful research compound. Its molecular formula is C19H14ClN and its molecular weight is 291.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An oven-dried test tube was charged with tris(dibenzylideneacetone)dipalladium (4.6 mg, 0.005 mmol) and bis(2-(diphenylphosphino)phenyl)ether [DPE-phos] (8.2 mg, 0.015 mmol), capped with a rubber septum, evacuated, and refilled with argon. Benzophenone imine (190 mg, 1.05 mmol), 2-bromochlorobenzene (191 mg, 1.0 mmol) and toluene (2 mL) were added via syringe. The resulting solution was stirred at rt for 5 minutes. The tube was opened and sodium tert-butoxide (135 mg, 1.4 mmol) was added. The tube was again capped with the septum, and additional toluene (2 mL) was added via syringe to wash the solid from the test tube wall into the solution. The solution was stirred at room temperature with a gentle argon purge for 5 minutes, then heated at 80° C. for 2 hours and 5 minutes. The reaction mixture was cooled to room temperature and washed with saturated aqueous sodium chloride (2 mL). The organic layer was filtered through celite and concentrated in vacuo. The product was isolated as a yellow solid (208 mg, 71%) by flash chromatography on silica gel using 5% ethyl acetate in hexanes as eluent.